Cas no 89879-21-0 (Acetic acid, bicyclo[6.1.0]non-9-ylidenechloro-, methyl ester)

• Product Name: Acetic acid, bicyclo[6.1.0]non-9-ylidenechloro-, methyl ester
• CAS No: 89879-21-0
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• CID: 586064
• PubChem ID: 13269303
• Update Time: 2025-04-19

Acetic acid, bicyclo[6.1.0]non-9-ylidenechloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, bicyclo[6.1.0]non-9-ylidenechloro-, methyl ester
• methyl 2-(9-bicyclo[6.1.0]nonanylidene)-2-chloroacetate
• DTXSID90533453
• Methyl (bicyclo[6.1.0]nonan-9-ylidene)(chloro)acetate
• 89879-21-0

• Inchi： 1S/C12H17ClO2/c1-15-12(14)11(13)10-8-6-4-2-3-5-7-9(8)10/h8-9H,2-7H2,1H3
• InChI Key： IKZIWTGFKNXFQL-UHFFFAOYSA-N
• SMILES： Cl/C(/C(=O)OC)=C1\C2CCCCCCC2\1

Computed Properties

• Exact Mass: 228.0917075g/mol
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų